Cas no 1150164-17-2 (Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate)

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate is a fluorinated pyrazole derivative with a versatile structure, featuring an amino, cyano, and ester functional group. The presence of the 3-fluorophenyl substituent enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing fluorine atom and reactive sites make it suitable for further functionalization, enabling applications in heterocyclic chemistry and drug development. The compound's stability and well-defined reactivity profile facilitate its use in selective transformations, such as cyclizations or cross-coupling reactions. Its purity and consistent performance make it a reliable building block for research and industrial applications requiring precise molecular modifications.
Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate structure
1150164-17-2 structure
Product Name:Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate
CAS No:1150164-17-2
MF:C13H11FN4O2
MW:274.250445604324
MDL:MFCD09835735
CID:856809
PubChem ID:46739247
Update Time:2025-05-28

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
    • ETHYL 5-AMINO-4-CYANO-1-(3-FLUOROPHENYL)PYRAZOLE-3-CARBOXYLATE
    • 1150164-17-2
    • Ethyl5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
    • AKOS015854690
    • 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyano-1-(3-fluorophenyl)-, ethyl ester
    • DTXSID80674869
    • MFCD09835735
    • DB-351593
    • CS-0211686
    • BS-19360
    • Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate
    • MDL： MFCD09835735
    • Inchi： 1S/C13H11FN4O2/c1-2-20-13(19)11-10(7-15)12(16)18(17-11)9-5-3-4-8(14)6-9/h3-6H,2,16H2,1H3
    • InChI Key： BXGKXBXCUWTBQD-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)N1C(=C(C#N)C(C(=O)OCC)=N1)N

Computed Properties

  • Exact Mass: 274.08700
  • Monoisotopic Mass: 274.08660377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 93.9Ų

Experimental Properties

  • PSA: 93.93000
  • LogP: 2.22318

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Pricemore >>

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abcr
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